Cas no 16323-13-0 (Carbamic acid, phenyl-,4-methylphenyl ester (9CI))
16323-13-0 structure
Product Name:Carbamic acid, phenyl-,4-methylphenyl ester (9CI)
CAS No:16323-13-0
MF:C14H13NO2
MW:227.258523702621
CID:227250
PubChem ID:27816
Update Time:2025-04-19
Carbamic acid, phenyl-,4-methylphenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, phenyl-,4-methylphenyl ester (9CI)
- (4-methylphenyl) N-phenylcarbamate
- 4-Methylphenyl phenylcarbamate
- carbamic acid, N-phenyl-, 4-methylphenyl ester
- CARBANILIC ACID, P-TOLYL ESTER
- 16323-13-0
- IDI1_007954
- HMS1410D21
- NCGC00245991-01
- Enamine_005719
- SR-01000402546-1
- MLS001005689
- CHEMBL1368480
- AKOS001026730
- DTXSID00167541
- SMR000348980
- SCHEMBL6037493
- Z55290432
- UNII-82BN83WRW2
- SR-01000402546
- HMS2733I21
- 4-methylphenyl N-phenylcarbamate
- 82BN83WRW2
- CRESYL CARBANILATE, P-
-
- Inchi: 1S/C14H13NO2/c1-11-7-9-13(10-8-11)17-14(16)15-12-5-3-2-4-6-12/h2-10H,1H3,(H,15,16)
- InChI Key: PHGYDISVSYRXHT-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 227.09469
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, phenyl-,4-methylphenyl ester (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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